[2-(4-Methoxyphenyl)-3-oxo-2,3-dihydro-1H-isoindol-1-yl]acetic acid

• CAS No.: 88460-55-3
• Molecular Formula: C17H15NO4
• Molecular Weight: 297.30 g/mol
• IUPAC Name: 2-[2-(4-methoxyphenyl)-3-oxo-1H-isoindol-1-yl]acetic acid
• InChI: InChI=1S/C17H15NO4/c1-22-12-8-6-11(7-9-12)18-15(10-16(19)20)13-4-2-3-5-14(13)17(18)21/h2-9,15H,10H2,1H3,(H,19,20)
• InChI Key: LFBGQOCNYLKGQX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(C3=CC=CC=C3C2=O)CC(=O)O

Description

[2-(4-Methoxyphenyl)-3-oxo-2,3-dihydro-1H-isoindol-1-yl]acetic acid is a useful research compound. Its molecular formula is C17H15NO4 and its molecular weight is 297.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-hydroxy-2-(4-methoxyphenyl)isoindolin-1-one (12.0 g) and ethoxycarbonylmethylenetriphenylphosphorane (16.0 g) in toluene (200 ml) was refluxed for 3 hours. After cooling, the toluene was distilled off and the residue was dissolved in 100 ml of methanol. A solution of 10 g of potassium carbonate in 70 ml of water was added to the above methanol solution and the mixture was refluxed gently for an hour. After cooling, 200 ml of water and 300 ml of ether were added and the mixture was shaken well. The aqueous layer was separated and acidified with 5N hydrochloric acid to give 12 g of 3oxo-2-(4-methoxyphenyl)isoindoline-1-acetic acid, which was described in (iv) of Example 2.